Cas no 615-72-5 (3,4-Diaminophenol (>80%))

• Product Name: 3,4-Diaminophenol (>80%)
• CAS No: 615-72-5
• MF: C₆H₈N₂O
• MW: 124.1405210495
• MDL: MFCD06799539
• CID: 1025527
• PubChem ID: 2772970
• Update Time: 2025-10-29

3,4-Diaminophenol (>80%) Chemical and Physical Properties

Names and Identifiers

• 3,4-Diaminophenol
• 1,2-diamino-4-hydroxybenzene
• 3,4-diamino-phenol
• 4-hydroxy-1,2-phenylenediamine
• 4-hydroxy-o-phenylenediamine
• 5-hydroxy-1,2-phenylenediamine
• 3,4-Diaminophenol (>80%)
• OVOZYARDXPHRDL-UHFFFAOYSA-N
• Phenol, 3,4-diamino-
• MFCD06799539
• DTXSID60378272
• AKOS003574163
• 3,4-diamino phenol
• 1028328-27-9
• SCHEMBL543834
• EN300-112859
• N12481
• MB04238
• DB-023136
• 615-72-5

• MDL： MFCD06799539
• Inchi： 1S/C6H8N2O/c7-5-2-1-4(9)3-6(5)8/h1-3,9H,7-8H2
• InChI Key： OVOZYARDXPHRDL-UHFFFAOYSA-N
• SMILES： OC1C=CC(=C(C=1)N)N

Computed Properties

• Exact Mass: 124.06400
• Monoisotopic Mass: 124.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 72.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 356.5±27.0 °C at 760 mmHg
• Flash Point: 169.4±23.7 °C
• PSA: 72.27000
• LogP: 1.71900
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3,4-Diaminophenol (>80%) Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT

Additional information on 3,4-Diaminophenol (>80%)

3,4-Diaminophenol (>80%)

3,4-Diaminophenol is a versatile aromatic amine compound with the CAS number 615-72-5. This compound has gained significant attention in various fields due to its unique chemical properties and wide range of applications. The 3,4-diaminophenol structure consists of a phenol ring with two amino groups (-NH₂) attached at the 3 and 4 positions. This arrangement imparts the molecule with strong electron-donating properties, making it highly reactive in numerous chemical reactions.

One of the most notable applications of 3,4-diaminophenol is in the synthesis of advanced materials. Recent studies have highlighted its role in the development of high-performance polymers and composites. For instance, researchers have utilized 3,4-diaminophenol as a precursor for polyimides, which are widely used in aerospace and electronics due to their exceptional thermal stability and mechanical strength. The ability of 3,4-diaminophenol to form stable bonds with other monomers has made it a key component in the production of these advanced materials.

In the field of biotechnology, 3,4-diaminophenol has shown promise as a building block for bioactive molecules. Scientists have explored its potential in drug discovery, particularly in the design of compounds targeting specific enzymes or receptors. For example, studies have demonstrated that derivatives of 3,4-diaminophenol can exhibit anti-inflammatory and antioxidant properties, making them candidates for novel therapeutic agents.

The chemical synthesis of 3,4-diaminophenol involves several methods, each offering distinct advantages depending on the desired scale and purity. One common approach is the reduction of 3,4-dinitrophenol using catalytic hydrogenation or other reducing agents. This method ensures high yields and purity levels exceeding 80%, which is critical for industrial applications.

Recent advancements in green chemistry have also influenced the production of 3,4-diaminophenol. Researchers have developed environmentally friendly synthesis routes that minimize waste and energy consumption. These methods often employ renewable resources or recyclable catalysts, aligning with global sustainability goals.

In terms of market demand, 3,4-diaminophenol is increasingly sought after by industries ranging from pharmaceuticals to electronics. Its versatility as both a precursor and a functional material makes it a valuable commodity in modern manufacturing processes.

Overall, 3,4-diaminophenol (CAS No: 615-72-5) stands out as a pivotal compound in contemporary chemistry and materials science. Its diverse applications and ongoing research ensure that it will remain a focal point for innovation in various industries for years to come.